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Abstract

2-Bromo-4-butanolide, also known as a-bromo-y-butyrolactone, is a highly valuable and
versatile intermediate in organic synthesis. Its unique bifunctional nature, possessing both a
reactive lactone ring and a labile bromine atom at the a-position, renders it an excellent
electrophilic building block for the construction of a wide array of complex molecular
architectures. This technical guide provides a comprehensive overview of the chemical
properties, synthesis, and key applications of 2-bromo-4-butanolide, with a particular focus on
its utility in the synthesis of pharmaceutical and agrochemical intermediates. Detailed
experimental protocols for its synthesis and representative reactions are provided, along with a
summary of its reactivity in tabular format. Furthermore, this guide explores the interaction of
molecules derived from 2-bromo-4-butanolide with biological targets, such as Paraoxonase 1
(PON1), illustrating its relevance in drug discovery and development.

Chemical and Physical Properties

2-Bromo-4-butanolide is a colorless to pale yellow liquid with a faint, pungent odor.[1] It is
soluble in a range of common organic solvents. Key physical and chemical properties are
summarized in the table below.
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Property Value Reference(s)
CAS Number 5061-21-2 [2][3]
Molecular Formula CsHsBrO:2 [4]

Molecular Weight 164.99 g/mol [5]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 138 °C at 6 mmHg [5][6]

Density 1.786 g/mL at 25 °C [5]1[6]
Refractive Index (n2°/D) 1.508 [5][6]

Synthesis of 2-Bromo-4-butanolide

The most common and industrially practiced method for the synthesis of 2-bromo-4-
butanolide is the direct bromination of y-butyrolactone.[1][2] This reaction is typically catalyzed
by phosphorus or sulfur.[2]

Experimental Protocol: Synthesis of 2-Bromo-4-
butanolide[5]

Materials:

» y-Butyrolactone (200 g, 2.32 mol)

e Sulfur (2.76 g, 0.086 mol)

e Bromine (431 g, 2.70 mol)

Equipment:

e 1000 mL three-necked round-bottom flask
e Stirring device

o Reflux condenser
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e Thermometer

e Dropping funnel

» Nitrogen inlet tube

Procedure:

e To the 1000 mL reaction vessel, add y-butyrolactone (200 g) and sulfur (2.76 g).
e Charge the dropping funnel with bromine (431 Q).

e Begin stirring the reaction mixture under a nitrogen atmosphere.

o Slowly add the bromine dropwise from the dropping funnel, ensuring the internal temperature
does not exceed 40 °C.

» After the addition is complete, raise the temperature to approximately 90 °C and maintain for
1 hour.

o Subsequently, increase the temperature to about 110 °C and continue the reaction for an
additional 3 hours.

e Upon completion, the crude 2-bromo-4-butanolide can be purified by distillation under
reduced pressure.

Reactivity and Applications in Organic Synthesis

The synthetic utility of 2-bromo-4-butanolide stems from its electrophilic nature. The carbon
atom bearing the bromine is highly susceptible to nucleophilic attack, leading to the
displacement of the bromide ion. This allows for the introduction of a wide variety of functional
groups at the a-position of the lactone ring.

Nucleophilic Substitution Reactions

2-Bromo-4-butanolide readily undergoes Sn2 reactions with a diverse range of nucleophiles,
including amines, thiols, azides, and carbanions. These reactions provide a straightforward
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route to a variety of 3-substituted-dihydrofuran-2-ones, which are common structural motifs in
biologically active molecules.[7]

Diagram: General Nucleophilic Substitution
Caption: General scheme of nucleophilic substitution on 2-Bromo-4-butanolide.

The following table summarizes representative nucleophilic substitution reactions of 2-bromo-
4-butanolide.

. Reaction .
Nucleophile Product . Yield (%) Reference(s)
Conditions
3-Piperidin-1-yl-
Piperidine dihydro-furan-2- Toluene 48 [3]
one
Two-phase
) 2-Phenylthio-y- system
Phenylthiolate [8l]
butyrolactone (H20/CHCI5), n-
BusN*+*OH~

Synthesis of Pharmaceutical Intermediates

2-Bromo-4-butanolide is a key building block in the synthesis of various pharmaceutical

agents, including anticonvulsant and nervous system drugs.[9] Its ability to introduce the y-

butyrolactone scaffold, a privileged structure in medicinal chemistry, makes it a valuable

starting material.

Experimental Protocol: Synthesis of 3-Piperidin-1-yl-
dihydro-furan-2-one[3]

Materials:

e 2-Bromo-4-butanolide

» Piperidine
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e Toluene

Procedure:

Dissolve 2-bromo-4-butanolide in toluene.

e Add piperidine to the solution.

o The reaction mixture is stirred, likely at an elevated temperature, although specific conditions
are not detailed in the available literature.

e The product, 3-piperidin-1-yl-dihydro-furan-2-one, is isolated and purified, affording a yield of
approximately 48%.

Biological Significance: Inhibition of Paraoxonase 1
(PON1)

Lactams and related structures derived from 2-bromo-4-butanolide have been shown to
inhibit the activity of human serum paraoxonase 1 (PON1).[3][5][6] PONL1 is an esterase
associated with high-density lipoprotein (HDL) and plays a crucial role in protecting against
atherosclerosis by hydrolyzing oxidized lipids. The inhibition of PON1 by small molecules is an
area of interest for understanding its physiological role and for the development of potential
therapeutic agents.

Diagram: Simplified PON1 Signaling and Inhibition Pathway

Caption: Simplified pathway of PON1's role and its inhibition.

Conclusion

2-Bromo-4-butanolide is a cornerstone electrophilic building block in organic synthesis,
offering a reliable and versatile platform for the introduction of the y-butyrolactone moiety and
subsequent functionalization. Its utility is particularly pronounced in the synthesis of
pharmaceutical and agrochemical intermediates. While a broad range of nucleophilic
substitution reactions are conceptually possible, a more extensive compilation of specific
reaction conditions and yields from the primary literature would further enhance its application.
The demonstrated interaction of its derivatives with biological targets such as PON1
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underscores its continued importance in the field of drug discovery and development. This
guide provides a foundational understanding for researchers and professionals seeking to
leverage the synthetic potential of this valuable intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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